1-Butyl-2-oxo-quinoline-4-carboxylic acid

• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol
• IUPAC Name: 1-butyl-2-oxoquinoline-4-carboxylic acid
• InChI: InChI=1S/C14H15NO3/c1-2-3-8-15-12-7-5-4-6-10(12)11(14(17)18)9-13(15)16/h4-7,9H,2-3,8H2,1H3,(H,17,18)
• InChI Key: MHQWTZIWKLZTMX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2C(=CC1=O)C(=O)O

Description

1-Butyl-2-oxo-quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.04 g (6.77 mmols) of Compound b, 0.54 g of sodium hydroxide, 40 ml of water and 40 mt of dioxane was stirred at room temperature for 30 minutes. After concentration under reduced pressure, the residue was purified by silica gel column chromatography (eluting solvent: chloroform/methanol=5/1) to give 1.44 g (yield: 87%) of Compound a.